Cas no 898768-58-6 (3-(4-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one)

• Product Name: 3-(4-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
• CAS No: 898768-58-6
• MF: C₁₆H₁₂F₄O
• MW: 296.259498596191
• MDL: MFCD03843588
• CID: 867865
• PubChem ID: 24726197
• Update Time: 2025-11-01

3-(4-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
• 3-(4-FLUOROPHENYL)-3'-TRIFLUOROMETHYLPROPIOPHENONE
• AKOS016021800
• MFCD03843588
• 898768-58-6
• DTXSID10644590

• MDL： MFCD03843588
• Inchi： 1S/C16H12F4O/c17-14-7-4-11(5-8-14)6-9-15(21)12-2-1-3-13(10-12)16(18,19)20/h1-5,7-8,10H,6,9H2
• InChI Key： HQMOMVQGQVZJDH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CCC1C=CC(=CC=1)F)=O)(F)F

Computed Properties

• Exact Mass: 296.08200
• Monoisotopic Mass: 296.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.66000

Additional information on 3-(4-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one

Comprehensive Overview of 3-(4-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one (CAS No. 898768-58-6)

3-(4-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one, with the CAS number 898768-58-6, is a fluorinated aromatic ketone compound that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the 4-fluorophenyl and 3-(trifluoromethyl)phenyl moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with the growing demand for precision medicine.

The compound's trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical factors in optimizing drug-like properties. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a hot topic due to its ability to improve pharmacokinetics. A 2023 study highlighted that nearly 30% of newly approved drugs contain fluorine, underscoring the relevance of compounds like 3-(4-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one. Users searching for "fluorinated drug intermediates" or "trifluoromethylphenyl derivatives" will find this compound particularly intriguing.

Beyond pharmaceuticals, CAS 898768-58-6 has potential applications in advanced materials. Its aromatic backbone and electron-withdrawing groups make it a candidate for organic electronic materials, such as OLEDs or photovoltaic cells. This ties into the surge in searches for "sustainable material chemistry" and "green synthesis of fluorinated compounds," reflecting broader environmental concerns. The compound’s synthesis often involves palladium-catalyzed cross-coupling or Friedel-Crafts acylation, methods frequently queried by synthetic chemists.

Analytical characterization of 3-(4-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one typically employs NMR spectroscopy (notably ¹⁹F-NMR) and mass spectrometry, techniques central to modern chemical analysis. Queries like "how to analyze fluorinated compounds" or "NMR peaks for trifluoromethyl groups" are common among researchers, emphasizing the need for detailed spectral data. The compound’s melting point and solubility profile are also critical for practical applications, often searched alongside "physical properties of aromatic ketones."

Regulatory and safety aspects of 898768-58-6 are frequently discussed in industrial forums. While not classified as hazardous, proper handling guidelines for fluorinated organics are essential, matching searches such as "safe storage of fluorophenyl compounds." The compound’s stability under ambient conditions and compatibility with common reagents are additional points of interest, often explored in "scale-up synthesis challenges" discussions.

In summary, 3-(4-fluorophenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one (CAS 898768-58-6) bridges multiple disciplines, from medicinal chemistry to materials science. Its versatility and alignment with trending topics like fluorine chemistry and sustainable synthesis ensure its continued relevance. For researchers investigating "high-value fluorinated building blocks" or "applications of trifluoromethyl ketones," this compound offers a compelling case study.